Cas no 189365-93-3 (Benzoic acid,4-[[(hydroxyamino)iminomethyl]amino]-)

• Product Name: Benzoic acid,4-[[(hydroxyamino)iminomethyl]amino]-
• CAS No: 189365-93-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 115632
• PubChem ID: 19361522
• Update Time: 2025-04-18

Benzoic acid,4-[[(hydroxyamino)iminomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(hydroxyamino)iminomethyl]amino]-
• Benzoic acid, 4-[[(hydroxyamino)iminomethyl]amino]- (9CI)
• 4-[[(Hydroxyamino)iminomethyl]amino]benzoic acid
• 189365-93-3
• SCHEMBL7296941
• GCWLNSLSZWADTH-UHFFFAOYSA-N
• DTXSID301240389
• N-(4-carboxyphenyl)-N'-hydroxyguanidine

• Inchi： 1S/C8H9N3O3/c9-8(11-14)10-6-3-1-5(2-4-6)7(12)13/h1-4,14H,(H,12,13)(H3,9,10,11)
• InChI Key： GCWLNSLSZWADTH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=C(\N)/NO)=O

Computed Properties

• Exact Mass: 195.06447
• Monoisotopic Mass: 195.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 93.95